![molecular formula C21H23NO3 B2676495 9H-fluoren-9-ylmethyl N-[(2S)-4-methyl-1-oxopentan-2-yl]carbamate CAS No. 146803-42-1](/img/structure/B2676495.png)
9H-fluoren-9-ylmethyl N-[(2S)-4-methyl-1-oxopentan-2-yl]carbamate
Description
9H-Fluoren-9-ylmethyl N-[(2S)-4-methyl-1-oxopentan-2-yl]carbamate (FMC) is a synthetic compound that has been used in a variety of research applications. FMC is a member of the carbamate family, which is a class of compounds that are characterized by a carbamate group. FMC has been found to have a variety of biological activities, including inhibition of enzymes, modulation of cell signaling pathways, and inhibition of protein-protein interactions.
Scientific Research Applications
Crystal Structure Analysis :
- The compound exhibits unique structural features in its crystal form. For example, in the crystal structure of fluoren-9-ylmethyl N-(1-carboxy-2-methylbutyl)carbamate, the molecular plane is slightly pyramidalized, and the crystal exhibits intermolecular hydrogen bonds (Yamada et al., 2008).
- Similar structural characteristics are observed in fluoren-9-yl N-(1-carboxy-3-methylbutyl)carbamate, which shows torsion angles that vary from typical values found in other protected amino acids (Yamada, Hashizume, & Shimizu, 2008).
Photocatalysis Applications :
- The compound's derivatives, like 9-fluorenone, are used as photocatalysts for oxidation of non-activated alcohols and oxygenation of tertiary amines, performed under irradiation of a blue light-emitting diode (Zhang et al., 2020).
Protecting Group in Synthesis :
- The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative of the compound, is used to protect hydroxy-groups in various chemical syntheses (Gioeli & Chattopadhyaya, 1982).
Material Science Applications :
- Copolymers of 9,9-dihexyl-2,7-fluorene and 9-aryl-3,6-carbazole, which are related to this compound, show high glass transition temperatures and are studied for their photoluminescence and quantum yield measurements. This has implications for their use in electronics and optoelectronics (Wong et al., 2005).
Chemical Transformation and Biotransformation Studies :
- Research has been conducted on the transformation of related compounds like 9H-carbazole and its derivatives by biphenyl-utilizing bacteria, showing their potential in producing different useful derivatives (Waldau et al., 2009).
Fluorescence Sensing Applications :
- Polyaniline derivatives of poly(9-methyl-9H-carbazol-3-amine) and poly(9,9-dihexyl-9H-fluoren-2-amine) are developed for fluorescence sensing of different acids and amines, indicating the compound's relevance in environmental and biosensing applications (Qian et al., 2019).
Properties
IUPAC Name |
9H-fluoren-9-ylmethyl N-[(2S)-4-methyl-1-oxopentan-2-yl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3/c1-14(2)11-15(12-23)22-21(24)25-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,14-15,20H,11,13H2,1-2H3,(H,22,24)/t15-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTFTULBKHJJQAW-HNNXBMFYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C=O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C=O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901178704 | |
Record name | 9H-Fluoren-9-ylmethyl N-[(1S)-1-formyl-3-methylbutyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901178704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
146803-42-1 | |
Record name | 9H-Fluoren-9-ylmethyl N-[(1S)-1-formyl-3-methylbutyl]carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=146803-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9H-Fluoren-9-ylmethyl N-[(1S)-1-formyl-3-methylbutyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901178704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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